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Compound of Interest

Compound Name: Pbdttt-eft

Cat. No.: B15881629

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

issues related to the photostability of PBDTTT-EFT based organic photovoltaic devices.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of photodegradation in PBDTTT-EFT based devices?

A1: The primary causes of photodegradation in PBDTTT-EFT devices include:

Photo-oxidation: The polymer backbone and fullerene acceptors can undergo chemical

reactions with oxygen and water when exposed to light, leading to the formation of trap

states and disruption of the charge transport pathways.

Morphological Instability: Light and heat can induce changes in the active layer morphology,

such as phase separation between the donor (PBDTTT-EFT) and acceptor (e.g., PC71BM),

which hinders efficient charge separation and collection.[1]

Residual Solvent Additives: Additives like 1,8-diiodooctane (DIO), commonly used to

optimize device efficiency, can accelerate photodegradation if not completely removed from
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the active layer.[2][3][4] Residual DIO can act as a photo-acid, leading to faster chemical

degradation of the donor polymer.[4][5]

Intrinsic Photochemical Instability: The PBDTTT-EFT polymer itself can undergo irreversible

chemical changes upon prolonged light exposure, leading to photobleaching and a decrease

in light absorption.[6][7]

Interfacial Degradation: Degradation can also occur at the interfaces between the active

layer and the charge transport layers, affecting charge extraction efficiency.

Q2: My PBDTTT-EFT:PC71BM device shows a rapid initial drop in efficiency (burn-in) under

illumination. What is causing this?

A2: This "burn-in" effect is a well-documented issue in PBDTTT-EFT:PC71BM solar cells and is

primarily attributed to light-induced morphological changes and the presence of residual

solvent additives like DIO.[6] Under illumination, these residual additives can promote rapid

degradation of the active layer.[2][3] The initial rapid drop in power conversion efficiency can be

as high as 60% within the first 24 hours of simulated solar illumination.[6]

Q3: How can I improve the photostability of my PBDTTT-EFT devices?

A3: Several strategies can be employed to enhance the photostability of PBDTTT-EFT devices:

Removal of Residual Additives: Implementing post-fabrication treatments like thermal

annealing, vacuum annealing, or anti-solvent washing can effectively remove residual DIO

from the active layer, significantly improving stability.[2][3]

Encapsulation: Proper encapsulation is crucial to protect the device from oxygen and

moisture, which are major contributors to degradation.[8][9] Using materials with low water

vapor transmission rates (WVTR) and oxygen transmission rates (OTR) is essential.[8]

Ternary Blends: Introducing a third component into the active layer to create a ternary blend

can improve both efficiency and photostability by modifying the film morphology and charge

transfer dynamics.[10]

Alternative Acceptors: Replacing PC71BM with certain non-fullerene acceptors has been

shown to lead to more stable devices.[11]
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Interfacial Engineering: Optimizing the charge transport layers and their interfaces with the

active layer can enhance charge extraction and reduce recombination, contributing to

improved stability.[12]

UV Filtering: Filtering out high-energy UV and blue light can drastically reduce

photodegradation, as these photons are often responsible for initiating photochemical

reactions.[13]

Troubleshooting Guides
Problem: My device efficiency degrades rapidly under illumination, even in an inert

atmosphere.

This suggests that the degradation is not primarily caused by environmental factors like oxygen

and moisture, but rather by intrinsic instabilities within the device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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